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Compound of Interest

Compound Name: 1,3,3-Trichlorobutane

Cat. No.: B102336

Disclaimer: A specific Safety Data Sheet (SDS) for 1,3,3-Trichlorobutane (CAS No. 15187-71-
0) is not readily available in public domains. The following guidance is based on the general
properties of chlorinated hydrocarbons and data for structurally similar compounds.
Researchers must exercise extreme caution and handle this chemical as potentially hazardous.
A thorough risk assessment should be conducted before any use.

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 1,3,3-Trichlorobutane. Adherence to these procedures is vital for
personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

Due to the lack of specific toxicological data, 1,3,3-Trichlorobutane should be treated as a
hazardous substance. Potential hazards include skin and eye irritation, and potential toxicity
through inhalation, ingestion, or skin absorption. The following PPE is mandatory when
handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Viton).

To prevent skin contact and

absorption.

Eye & Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes

and vapors.

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing and

long pants.

To protect the skin from

accidental spills.

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills and

falling objects.

Respiratory Protection

All handling of 1,3,3-
Trichlorobutane must be
conducted in a certified
chemical fume hood to

minimize inhalation of vapors.

[1]

To prevent inhalation of

potentially toxic vapors.

Safe Handling and Operational Plan

A systematic approach is essential for the safe handling of 1,3,3-Trichlorobutane in a

laboratory setting.

2.1. Engineering Controls

e Always work in a well-ventilated area, preferably within a chemical fume hood with a tested

and certified face velocity.[1]

o Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[2]

2.2. Procedural Steps for Handling

e Preparation:
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o Before starting any work, ensure all necessary PPE is available and in good condition.

o Clearly label all containers with the chemical name ("1,3,3-Trichlorobutane") and
appropriate hazard warnings.

o Have spill cleanup materials readily available.

e Handling:
o Avoid direct contact with the chemical. Use appropriate tools for transfers.
o Keep containers tightly closed when not in use to prevent the release of vapors.[2]

o Ground/bond container and receiving equipment to prevent static discharge if the
substance is flammable.[3]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2]
o Decontaminate all work surfaces and equipment after use.
o Remove and properly store or dispose of PPE.

First Aid Measures

In case of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.
Inhalation Seek immediate medical attention.[2] If

breathing has stopped, provide artificial

respiration.[1]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[1][2] Seek medical

attention if irritation persists.

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, removing contact
Eye Contact ] )

lenses if present and easy to do.[2] Continue

rinsing and seek immediate medical attention.

Do NOT induce vomiting.[1] If the person is
) conscious, rinse their mouth with water and
Ingestion i . i
provide them with plenty of water to drink.[2]

Seek immediate medical attention.

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such
as sand, earth, or vermiculite.[1]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.
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Disposal Plan

1,3,3-Trichlorobutane is a halogenated hydrocarbon and must be disposed of as hazardous
waste.

e \Waste Collection:

o Collect all waste containing 1,3,3-Trichlorobutane in a designated, clearly labeled, and
tightly sealed container.

o Do not mix halogenated hydrocarbon waste with non-halogenated waste to avoid
increased disposal costs.

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[3]

o Disposal Procedure:

o All chemical waste must be disposed of through an approved hazardous waste disposal
facility.[2][3]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Handling Workflow Diagram
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Workflow for Handling 1,3,3-Trichlorobutane
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Y
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Y
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Y

Ensure Emergency Equipment is Accessible

Handling (in Chemical Fume Hood)

Don Appropriate PPE
Transfer Chemical

Keep Containers Closed

Decontaminate Work Area & Equipment
Wash Hands & Exposed Skin

Doff & Store/Dispose of PPE

Waste Management

Collect Waste in Labeled Container
Store Waste in Designated Area

Arrange for Professional Disposal
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Caption: A flowchart outlining the key steps for the safe handling of 1,3,3-Trichlorobutane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b102336?utm_src=pdf-body-img
https://www.benchchem.com/product/b102336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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